Cas no 137052-81-4 (4H-[1]Benzothieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine,5,6,7,8,9,10-hexahydro-4-(4-methoxyphenyl)-)

• Product Name: 4H-[1]Benzothieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine,5,6,7,8,9,10-hexahydro-4-(4-methoxyphenyl)-
• CAS No: 137052-81-4
• MF: C₂₁H₂₂N₂OS
• MW: 350.477183818817
• CID: 232482
• PubChem ID: 354282
• Update Time: 2025-04-19

4H-[1]Benzothieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine,5,6,7,8,9,10-hexahydro-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-[1]Benzothieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine,5,6,7,8,9,10-hexahydro-4-(4-methoxyphenyl)-
• 4H-(1)Benzothieno(3,2-f)pyrrolo(1,2-a)(1,4)diazepine, 5,6,7,8,9,10-hexahydro-4-(4-methoxyphenyl)-
• AKOS021982630
• 137052-81-4
• AKOS001855925
• 7-(4-methoxyphenyl)-17-thia-2,8-diazatetracyclo[8.7.0.02,6.011,16]heptadeca-1(10),3,5,11(16)-tetraene
• NSC-605424
• 4-(4-methoxyphenyl)-5,6,7,8,9,10-hexahydro-4H-[1]benzothieno[3,2-f]pyrrolo[1,2-a][1,4]diazepine
• DTXSID40929680
• CCG-139990
• NSC605424

• Inchi： 1S/C21H22N2OS/c1-24-15-10-8-14(9-11-15)20-18-6-4-12-23(18)21-17(13-22-20)16-5-2-3-7-19(16)25-21/h4,6,8-12,20,22H,2-3,5,7,13H2,1H3
• InChI Key： YBWUFNOXFGTPPO-UHFFFAOYSA-N
• SMILES： S1C2=C(CNC(C3C=CC(=CC=3)OC)C3=CC=CN23)C2=C1CCCC2

Computed Properties

• Exact Mass: 350.14546
• Monoisotopic Mass: 350.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 545.9°Cat760mmHg
• Flash Point: 284°C
• Refractive Index: 1.706
• PSA: 26.19